Cas no 33421-59-9 (3,6-Dimethyl-1-phenylpyrano4,3-cpyrazol-4(1H)-one)

• Product Name: 3,6-Dimethyl-1-phenylpyrano4,3-cpyrazol-4(1H)-one
• CAS No: 33421-59-9
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 2945890
• PubChem ID: 648662
• Update Time: 2025-05-30

3,6-Dimethyl-1-phenylpyrano4,3-cpyrazol-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-1-phenylpyrano4,3-cpyrazol-4(1H)-one
• AKOS000520789
• SR-01000432883-1
• MLS000068704
• HMS1370M12
• CCG-16613
• STL389412
• ALBB-021907
• 3,6-dimethyl-1-phenyl-1H,4H-pyrano[4,3-c]pyrazol-4-one
• HMS2283J11
• SMR000009128
• Pyrano[4,3-c]pyrazol-4(1H)-one, 3,6-dimethyl-1-phenyl-
• 3,6-Dimethyl-1-phenylpyrano-[4,3-c]pyrazol-4(1H)-one
• CS-0332844
• EU-0004959
• BDBM50298226
• CHEMBL1346349
• AG-205/10472053
• 3,6-dimethyl-1-phenylpyrano[4,3-c]pyrazol-4-one
• ChemDiv2_000628
• Oprea1_346395
• 3,6-Dimethyl-1-phenyl-1H-pyrano[4,3-c]pyrazol-4-one
• SR-01000432883
• 33421-59-9
• Oprea1_049775

• Inchi： 1S/C14H12N2O2/c1-9-8-12-13(14(17)18-9)10(2)15-16(12)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： QFLNHAGJDXPCGY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2=C(C1=O)C(C)=NN2C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.089877630Da
• Monoisotopic Mass: 240.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,6-Dimethyl-1-phenylpyrano4,3-cpyrazol-4(1H)-one

Introduction to 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one (CAS No. 33421-59-9)

3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one (CAS No. 33421-59-9) is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the pyrano[4,3-c]pyrazole class, a scaffold that has been increasingly explored for its potential in drug discovery. Its molecular architecture combines a pyranopyrazole core with a phenyl substituent, which together contribute to its intriguing biological properties.

The synthesis of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one involves multi-step organic transformations, typically starting from readily available precursors such as 2-amino furylacetone and phenylhydrazine. The key steps include cyclization reactions to form the pyranopyrazole ring system followed by functionalization at the 3 and 6 positions with methyl groups. The introduction of the phenyl group at the 1-position further enhances the compound's complexity and potential for interactions with biological targets.

Recent studies have highlighted the pharmacological relevance of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one by demonstrating its ability to modulate various biological pathways. One of the most promising areas of investigation has been its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound exhibits significant inhibitory activity against key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly noteworthy given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and the need for alternative treatments with improved efficacy and safety profiles.

In addition to its anti-inflammatory properties, 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one has also shown promise in other therapeutic areas. Research indicates that it may possess anticancer activity by interfering with critical signaling pathways involved in tumor growth and progression. Specifically, studies have suggested that this compound can inhibit the activity of kinases such as EGFR and JAK2, which are frequently overexpressed in various cancers. Furthermore, its ability to induce apoptosis in cancer cell lines has been observed, making it a candidate for further development as an anticancer therapeutic.

The structural features of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one contribute to its binding affinity for multiple biological targets. The pyranopyrazole core provides a rigid framework that can interact with hydrophobic pockets of proteins, while the phenyl substituent enhances hydrophobic interactions. This dual functionality makes the compound a versatile scaffold for drug design. Computational studies have further supported these findings by predicting favorable binding modes of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one with various protein targets using molecular docking simulations.

Another area of interest has been the potential neuroprotective effects of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one. Emerging evidence suggests that this compound may protect against neurodegenerative diseases by inhibiting oxidative stress and reducing inflammation in neural cells. These properties are particularly relevant given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease worldwide. Preclinical models have demonstrated that treatment with 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one can attenuate neuronal damage and improve cognitive function in animal models of these diseases.

The pharmacokinetic profile of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one is also an important consideration for its potential therapeutic applications. Studies have indicated that this compound exhibits reasonable oral bioavailability and moderate metabolic stability in vivo. This suggests that it may be suitable for oral administration if further developed into a drug candidate. Additionally, preliminary toxicology studies have shown that 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one is well-tolerated at doses relevant to its intended therapeutic use.

Future research directions for 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one include optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. This could involve modifications at various positions on the molecule to fine-tune its interactions with biological targets. Additionally, exploring new synthetic routes could improve scalability and cost-effectiveness for large-scale production.

The growing body of evidence supporting the therapeutic potential of 3,6-Dimethyl-1-phenylpyrano[4,3-c]pyrazol-4(1H)-one makes it an exciting candidate for further clinical investigation. As research continues to uncover new biological activities and mechanisms of action associated with this compound, it holds promise for addressing unmet medical needs across multiple disease areas.